Cas no 1261648-92-3 (3'-Iodo-4'-(trifluoromethoxy)propiophenone)

• Product Name: 3'-Iodo-4'-(trifluoromethoxy)propiophenone
• CAS No: 1261648-92-3
• MF: C₁₀H₈F₃IO₂
• MW: 344.069005966187
• CID: 4964405
• Update Time: 2025-06-14

3'-Iodo-4'-(trifluoromethoxy)propiophenone Chemical and Physical Properties

Names and Identifiers

• 3'-Iodo-4'-(trifluoromethoxy)propiophenone

• Inchi： 1S/C10H8F3IO2/c1-2-8(15)6-3-4-9(7(14)5-6)16-10(11,12)13/h3-5H,2H2,1H3
• InChI Key： MNZXTGUCQXKBDQ-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(=C1)C(CC)=O)OC(F)(F)F

Computed Properties

• Exact Mass: 343.95211 g/mol
• Monoisotopic Mass: 343.95211 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3
• Molecular Weight: 344.07

Additional information on 3'-Iodo-4'-(trifluoromethoxy)propiophenone

Comprehensive Overview of 3'-Iodo-4'-(trifluoromethoxy)propiophenone (CAS No. 1261648-92-3)

3'-Iodo-4'-(trifluoromethoxy)propiophenone (CAS No. 1261648-92-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring an iodo substituent and a trifluoromethoxy group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, which are hot topics in modern medicinal chemistry.

The compound’s CAS number 1261648-92-3 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its propiophenone backbone is a common scaffold in many pharmacologically active compounds, further enhancing its relevance. Recent studies highlight its utility in cross-coupling reactions, a technique widely used in green chemistry initiatives to reduce environmental impact. This aligns with the growing demand for sustainable synthetic methods, a key concern for industries aiming to meet ESG (Environmental, Social, and Governance) standards.

In the realm of agrochemicals, 3'-Iodo-4'-(trifluoromethoxy)propiophenone has shown promise as a precursor for novel pesticides and herbicides. The trifluoromethoxy group, in particular, is known to enhance the lipophilicity and metabolic stability of such compounds, addressing the need for more efficient crop protection solutions. This is especially relevant given the global focus on food security and sustainable agriculture, topics frequently searched by professionals and policymakers alike.

From a technical perspective, the compound’s spectroscopic properties (e.g., NMR and IR spectra) are well-documented, aiding in its identification and quality control. Analytical chemists often leverage these data to ensure batch consistency, a critical factor in Good Manufacturing Practice (GMP) compliance. Additionally, its crystallographic data has been studied to understand its solid-state behavior, which is vital for formulation scientists working on drug delivery systems.

The rise of AI-driven drug discovery has further amplified interest in compounds like 3'-Iodo-4'-(trifluoromethoxy)propiophenone. Machine learning models frequently utilize such building blocks to predict novel bioactive molecules, a trend reflected in the surge of related patent filings. This intersection of computational chemistry and traditional synthesis is a recurring theme in scientific literature, making the compound a subject of ongoing exploration.

In summary, 3'-Iodo-4'-(trifluoromethoxy)propiophenone (CAS No. 1261648-92-3) is a versatile and scientifically significant compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its role in advancing sustainable chemistry and drug development ensures its continued relevance in research and industrial settings. As the scientific community prioritizes innovation and sustainability, this compound is poised to remain a key player in cutting-edge chemical synthesis.